1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone

• IUPAC Name: 1-[3-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone
• InChI: InChI=1S/C17H14BrN3O2/c1-11(22)12-5-4-6-13(9-12)19-10-16-20-21-17(23-16)14-7-2-3-8-15(14)18/h2-9,19H,10H2,1H3
• InChI Key: RZQFJIQVUZVAQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NCC2=NN=C(O2)C3=CC=CC=C3Br
• Molecular Formula: C17H14BrN3O2
• Molecular Weight: 372.2 g/mol

Description

1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone, also known as BODIPY, is a fluorescent dye that has been widely used in scientific research. BODIPY is a unique compound that has a variety of applications in biochemistry, cell biology, and pharmacology.

Mechanism of Action

The mechanism of action of 1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone is based on its ability to absorb light energy and emit it as fluorescence. This compound absorbs light at a specific wavelength and emits it at a longer wavelength, which can be detected using fluorescence microscopy. The fluorescence intensity of this compound can be modulated by changes in the local environment, such as pH, temperature, and molecular interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound can bind to proteins and modulate their activity, which can affect cellular processes such as cell division and apoptosis. This compound can also modulate the activity of enzymes, which can affect metabolic pathways and signaling cascades.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone in lab experiments is its high sensitivity and specificity. This compound can detect changes in biological processes at a low concentration, which makes it ideal for studying cellular processes. However, this compound has some limitations, such as its photobleaching and phototoxicity, which can affect the accuracy of the results.

Future Directions

There are many potential future directions for 1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone research. One direction is to develop new this compound derivatives that have improved fluorescent properties, such as increased brightness and photostability. Another direction is to use this compound in vivo imaging studies to study biological processes in living organisms. Additionally, this compound can be used to develop new diagnostic and therapeutic agents for diseases such as cancer and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a unique compound that has a variety of applications in scientific research. This compound can be synthesized using a variety of methods and has been used as a fluorescent probe to study biological processes. This compound has a variety of biochemical and physiological effects and has advantages and limitations for lab experiments. There are many potential future directions for this compound research, including developing new derivatives and using this compound in vivo imaging studies.

Synthesis Methods

1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone can be synthesized using a variety of methods, including condensation reactions, cyclization reactions, and oxidative coupling reactions. One of the most common methods for synthesizing this compound is the condensation reaction between 2-bromo-5-nitrophenylacetic acid and 2-aminophenyl-1,3,4-oxadiazole. This reaction produces a yellow-orange powder that is soluble in organic solvents.

Scientific Research Applications

1-[3-[[5-(2-Bromophenyl)-1,3,4-oxadiazol-2-yl]methylamino]phenyl]ethanone has been widely used in scientific research due to its unique fluorescent properties. This compound can be used as a fluorescent probe to study biological processes such as protein-protein interactions, enzyme activity, and cell signaling. This compound can also be used to label cells and tissues for imaging studies.